BE“GHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Landscape of 2-Fluorohexane: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluorohexane

Cat. No.: B1252246

For Immediate Release

[City, State] — December 14, 2025 — As the demand for specialized fluorinated compounds in
drug discovery and materials science continues to grow, a comprehensive understanding of
key building blocks is paramount. This technical guide offers an in-depth exploration of 2-
Fluorohexane, a secondary fluoroalkane, providing researchers, scientists, and drug
development professionals with a vital resource on its commercial availability, synthesis, and
physicochemical properties.

Commercial Availability and Suppliers

2-Fluorohexane (CAS No. 372-54-3) is a commercially available research chemical. Several
chemical suppliers offer this compound in various quantities, typically for research and
development purposes. While pricing is often available upon inquiry, the compound's
accessibility facilitates its use in a range of experimental applications.

Table 1: Commercial Suppliers of 2-Fluorohexane
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Supplier Website Notes
Available for inquiry, intended
Smolecule smolecule.com
for research purposes.[1]
Available in various pack sizes
Chemazone chemazone.net from 1 mg to 5 g upon request.
[2]
States the product has
LookChem lookchem.com achieved commercial mass
production.[3]
ABI Chem abichem.com Available for quotation.[4]
_ _ Lists multiple suppliers for the
Guidechem guidechem.com

compound.[5]

Physicochemical and Spectroscopic Data

A clear understanding of the physical and chemical properties of 2-Fluorohexane is essential

for its application in experimental design. The following table summarizes key data for this

compound.

Table 2: Physicochemical and Computed Properties of 2-Fluorohexane
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Property Value Source
IUPAC Name 2-fluorohexane PubChem][6]
CAS Number 372-54-3 PubChem|[6]
Molecular Formula CeHisF PubChem|[6]
Molecular Weight 104.17 g/mol PubChem][6]
Boiling Point 71°C Stenutz
Computed XLogP3 2.8 PubChem][6]
Hydrogen Bond Donor Count 0 PubChem][6]
Hydrogen Bond Acceptor

Count 1 PubChem][6]
Rotatable Bond Count 3 PubChem][6]
Exact Mass 104.100128577 PubChem][6]
Complexity 35.2 PubChem|[6]

Spectroscopic data is critical for the identification and characterization of 2-Fluorohexane. 13C
and 19F NMR data are available for this compound.

Synthesis of 2-Fluorohexane: Experimental
Protocols

The synthesis of secondary fluoroalkanes such as 2-Fluorohexane can be achieved through
several methods, most notably via the nucleophilic fluorination of the corresponding alcohol, 2-
hexanol. Reagents such as (Diethylamino)sulfur trifluoride (DAST) and bis(2-
methoxyethyl)aminosulfur trifluoride (Deoxofluor) are commonly employed for this
transformation.[1][2][7][8][9]

General Protocol for Deoxyfluorination of 2-Hexanol
using DAST
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This protocol outlines a general procedure for the synthesis of 2-Fluorohexane from 2-hexanol
using DAST.

Materials:

2-Hexanol

 (Diethylamino)sulfur trifluoride (DAST)

e Anhydrous dichloromethane (DCM)

o Saturated sodium bicarbonate (NaHCOs3) solution

o Water

e Brine solution

e Anhydrous sodium sulfate (Na2S0a4)

o Standard laboratory glassware for inert atmosphere reactions

o Chromatography supplies for purification

Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, dissolve 2-hexanol (1 equivalent) in anhydrous dichloromethane
(20 volumes).

e Cool the solution to -78 °C using a dry ice/acetone bath.

e Slowly add DAST (1.2 equivalents) dropwise to the stirred solution.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 2 hours.

e Monitor the reaction progress by Thin Layer Chromatography (TLC).
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e Upon completion, carefully quench the reaction by slowly adding a saturated solution of
NaHCO:s.

o Transfer the mixture to a separatory funnel and extract the aqueous layer twice with
dichloromethane.

o Combine the organic layers and wash successively with water (2 x 10 volumes) and brine (5
volumes).

» Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to yield 2-Fluorohexane.

Safety Note: DAST is a hazardous reagent that is sensitive to heat and moisture and should be
handled with extreme care in a well-ventilated fume hood.[1]

General Protocol for Deoxyfluorination of 2-Hexanol
using Deoxofluor

This protocol provides a general method for the synthesis of 2-Fluorohexane from 2-hexanol
using the more thermally stable Deoxofluor reagent.

Materials:

e 2-Hexanol

o Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxofluor)
¢ Anhydrous dichloromethane (DCM)

o Saturated sodium bicarbonate (NaHCOs3) solution

o Water

 Brine solution

¢ Anhydrous sodium sulfate (Naz2S0a)
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o Standard laboratory glassware for inert atmosphere reactions
o Chromatography supplies for purification
Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, dissolve 2-hexanol (1 equivalent) in anhydrous dichloromethane
(20 volumes).

e Cool the solution to 0 °C using an ice bath.
o Slowly add Deoxofluor (1.2 - 1.5 equivalents) dropwise to the stirred solution.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir overnight.

e Monitor the reaction progress by TLC.

e Upon completion, carefully quench the reaction by slowly adding a saturated solution of
NaHCOs.

o Transfer the mixture to a separatory funnel and extract the aqueous layer twice with
dichloromethane.

« Combine the organic layers and wash successively with water (2 x 10 volumes) and brine (5
volumes).

» Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to afford 2-Fluorohexane.

Safety Note: Deoxofluor reacts violently with water and should be handled in a dry atmosphere
with appropriate personal protective equipment.[2]

Applications in Research and Development
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While specific case studies detailing the application of 2-Fluorohexane in drug development or
materials science are not widely available in public literature, its role can be inferred from the
broader applications of fluoroalkanes. The introduction of fluorine into organic molecules can
significantly alter their physicochemical and biological properties, including lipophilicity,
metabolic stability, and binding affinity to protein targets.[10][11]

Fluoroalkanes are utilized as building blocks in the synthesis of more complex fluorinated
molecules for pharmaceuticals and agrochemicals.[11] The strategic placement of a fluorine
atom, as in 2-Fluorohexane, can block sites of metabolic oxidation, thereby improving the
pharmacokinetic profile of a drug candidate.

Synthetic Workflow Visualization

The synthesis of 2-Fluorohexane from 2-hexanol via deoxyfluorination can be visualized as a
straightforward workflow.
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Click to download full resolution via product page
Caption: Synthetic workflow for 2-Fluorohexane.

In conclusion, 2-Fluorohexane is an accessible and valuable reagent for researchers in
organic synthesis and medicinal chemistry. The established protocols for its synthesis from 2-
hexanol provide a reliable means of obtaining this fluorinated building block for further
investigation and incorporation into novel molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Landscape of 2-Fluorohexane: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1252246#commercial-availability-and-suppliers-of-2-
fluorohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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